Cas no 1881332-60-0 (5-bromo-1-chloro-2,3-dimethoxybenzene)

• Product Name: 5-bromo-1-chloro-2,3-dimethoxybenzene
• CAS No: 1881332-60-0
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• CID: 5529384
• PubChem ID: 125116436
• Update Time: 2025-05-21

5-bromo-1-chloro-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1-chloro-2,3-dimethoxy-
• 5-bromo-1-chloro-2,3-dimethoxybenzene

• Inchi： 1S/C8H8BrClO2/c1-11-7-4-5(9)3-6(10)8(7)12-2/h3-4H,1-2H3
• InChI Key： QFKWVYTVPILSLU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(Br)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 249.93962g/mol
• Monoisotopic Mass: 249.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 264.9±35.0 °C(Predicted)

Additional information on 5-bromo-1-chloro-2,3-dimethoxybenzene

Introduction to 5-bromo-1-chloro-2,3-dimethoxybenzene (CAS No. 1881332-60-0)

5-bromo-1-chloro-2,3-dimethoxybenzene, with the chemical formula C₇H₆BrCl₂O₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 1881332-60-0, has garnered attention due to its versatile structural properties and potential applications in the synthesis of bioactive molecules. The presence of both bromo and chloro substituents, along with methoxy groups at the 2 and 3 positions, makes this benzene derivative a valuable building block for further chemical modifications.

The< strong>5-bromo-1-chloro-2,3-dimethoxybenzene molecule exhibits a distinct electronic distribution that influences its reactivity in various synthetic pathways. The bromo and chloro atoms introduce electrophilic centers, while the methoxy groups provide electron-donating effects, creating a balance that facilitates diverse chemical transformations. These characteristics make it an attractive candidate for the development of new pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds derived from aromatic precursors. The< strong>5-bromo-1-chloro-2,3-dimethoxybenzene serves as a crucial intermediate in the synthesis of several pharmacologically active agents. For instance, it has been utilized in the preparation of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases. The bromo and chloro substituents allow for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

One of the most compelling aspects of< strong>5-bromo-1-chloro-2,3-dimethoxybenzene is its role in the synthesis of antiviral agents. Recent studies have highlighted its utility in developing inhibitors targeting viral proteases and polymerases. The methoxy groups enhance solubility and bioavailability, making it an ideal candidate for drug development. Furthermore, the compound's stability under various reaction conditions ensures consistent yields, which is crucial for large-scale pharmaceutical production.

The agrochemical sector also benefits from the versatility of< strong>5-bromo-1-chloro-2,3-dimethoxybenzene. Its derivatives have been explored as intermediates for herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in pests. The presence of bromo and chloro atoms allows for modifications that enhance binding affinity to biological targets, improving the efficacy of these agrochemicals.

The synthesis of< strong>5-bromo-1-chloro-2,3-dimethoxybenzene typically involves multi-step reactions starting from commercially available aromatic compounds. One common synthetic route involves the selective bromination and chlorination of dimethoxybenzene followed by purification steps to isolate the desired product. Advanced techniques such as flow chemistry have been employed to optimize yield and reduce reaction times, making the process more efficient.

In conclusion, 5-bromo-1-chloro-2,3-dimethoxybenzene (CAS No. 1881332-60-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic targets and sustainable synthetic methods, the importance of this compound is likely to grow further.